Cas no 339277-98-4 (1-methyl-2-[(4-methylbenzyl)sulfanyl]-4,5-diphenyl-1H-imidazole)

• Product Name: 1-methyl-2-[(4-methylbenzyl)sulfanyl]-4,5-diphenyl-1H-imidazole
• CAS No: 339277-98-4
• MF: C₂₄H₂₂N₂S
• MW: 370.509884357452
• CID: 5270782
• Update Time: 2026-03-09

1-methyl-2-[(4-methylbenzyl)sulfanyl]-4,5-diphenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-{[(4-methylphenyl)methyl]sulfanyl}-4,5-diphenyl-1H-imidazole
• 1-METHYL-2-[(4-METHYLBENZYL)SULFANYL]-4,5-DIPHENYL-1H-IMIDAZOLE
• 4-METHYLBENZYL 1-METHYL-4,5-DIPHENYL-1H-IMIDAZOL-2-YL SULFIDE
• 1-methyl-2-[(4-methylphenyl)methylsulfanyl]-4,5-diphenylimidazole
• Bionet1_001993
• Oprea1_528214
• HMS573P15
• 1-methyl-2-[(4-methylbenzyl)sulfanyl]-4,5-diphenyl-1H-imidazole

• Inchi： 1S/C24H22N2S/c1-18-13-15-19(16-14-18)17-27-24-25-22(20-9-5-3-6-10-20)23(26(24)2)21-11-7-4-8-12-21/h3-16H,17H2,1-2H3
• InChI Key： RGVZJXCMZGALPY-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C)=CC=1)C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1C

Computed Properties

• Exact Mass: 370.15
• Monoisotopic Mass: 370.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-methyl-2-[(4-methylbenzyl)sulfanyl]-4,5-diphenyl-1H-imidazole

1-Methyl-2-[(4-Methylbenzyl)sulfanyl]-4,5-diphenyl-1H-imidazole: A Comprehensive Overview

1-Methyl-2-[(4-methylbenzyl)sulfanyl]-4,5-diphenyl-1H-imidazole (CAS No. 339277-98-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a detailed and comprehensive overview of 1-methyl-2-[(4-methylbenzyl)sulfanyl]-4,5-diphenyl-1H-imidazole, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

1-Methyl-2-[(4-methylbenzyl)sulfanyl]-4,5-diphenyl-1H-imidazole is a derivative of imidazole, a heterocyclic aromatic compound with a five-membered ring containing two nitrogen atoms. The structure of this compound is notable for its substitution pattern, which includes a methyl group at the 1-position, a (4-methylbenzyl)sulfanyl group at the 2-position, and phenyl groups at the 4 and 5 positions. These substitutions contribute to the compound's unique chemical properties and biological activities.

The molecular formula of 1-methyl-2-[(4-methylbenzyl)sulfanyl]-4,5-diphenyl-1H-imidazole is C₂₃H₂₁N₃S, with a molecular weight of approximately 375.5 g/mol. The compound is typically synthesized through multi-step reactions involving the condensation of appropriate precursors. Its physical properties include a melting point of around 160°C and solubility in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 1-methyl-2-[(4-methylbenzyl)sulfanyl]-4,5-diphenyl-1H-imidazole has been explored using various approaches. One common method involves the reaction of 2-chloro-N-(4-methylphenyl)acetamide with 1-methyl-4,5-diphenylimidazole in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with sodium sulfide to introduce the sulfanyl group. Another approach involves the use of palladium-catalyzed cross-coupling reactions to construct the imidazole ring system.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields. Additionally, the use of green solvents and catalysts has been explored to minimize environmental impact.

Biological Activities

1-Methyl-2-[(4-methylbenzyl)sulfanyl]-4,5-diphenyl-1H-imidazole has demonstrated a range of biological activities that make it an attractive candidate for pharmaceutical development. One of its most notable properties is its ability to modulate ion channels and receptors involved in various physiological processes.

In vitro studies have shown that this compound exhibits potent activity against certain types of cancer cells. For example, it has been reported to inhibit the proliferation of human breast cancer cells by inducing apoptosis through the activation of caspase pathways. Additionally, it has shown promise as an antiviral agent, particularly against herpes simplex virus (HSV) and human immunodeficiency virus (HIV).

Beyond its anticancer and antiviral properties, 1-methyl-2-[(4-methylbenzyl)sulfanyl]-4,5-diphenyl-1H-imidazole has also been investigated for its potential neuroprotective effects. Studies have indicated that it can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes.

Clinical Applications and Research Developments

The potential clinical applications of 1-methyl-2-[(4-methylbenzyl)sulfanyl]-4,5-diphenyl-1H-imidazole are currently being explored through preclinical studies and early-stage clinical trials. One area of focus is its use as an anticancer agent. Preclinical studies have demonstrated its efficacy in inhibiting tumor growth in animal models of breast cancer and lung cancer.

In addition to cancer therapy, this compound is being evaluated for its potential as an antiviral treatment. Early clinical trials have shown promising results in reducing viral load in patients infected with HSV and HIV. These findings suggest that 1-methyl-2-[(4-methylbenzyl)sulfanyl]-4,5-diphenyl-1H-imidazole could be developed into a novel antiviral drug with broad-spectrum activity.

The neuroprotective properties of this compound have also attracted attention from researchers studying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary studies have indicated that it can improve cognitive function and motor coordination in animal models of these diseases.

Conclusion

1-Methyl-2-[(4-methylbenzyl)sulfanyl]-4,5-diphenyl-1H-imidazole (CAS No. 339277-98-4) is a multifaceted organic compound with significant potential in various therapeutic areas. Its unique chemical structure confers it with diverse biological activities, including anticancer, antiviral, and neuroprotective effects. Ongoing research continues to uncover new applications for this compound, highlighting its importance in the field of medicinal chemistry.